(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone
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Description
(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone is a useful research compound. Its molecular formula is C20H24ClN3O3 and its molecular weight is 389.88. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research by Patel, Agravat, and Shaikh (2011) explored the synthesis of new pyridine derivatives, including compounds structurally related to (4-(5-Chloro-2-methylphenyl)piperazin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone. They found that these compounds exhibited variable and modest antimicrobial activity against strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
G Protein-Coupled Receptor Antagonists
A study by Romero et al. (2012) discussed the synthesis and evaluation of small molecule antagonists of the G protein-coupled receptor NPBWR1 (GPR7), identifying compounds including this compound as potential antagonists (Romero et al., 2012).
Crystal and Molecular Structure Analysis
Lakshminarayana et al. (2009) conducted a crystal and molecular structure analysis of a compound structurally related to this compound, providing insights into its crystallization and molecular interactions (Lakshminarayana et al., 2009).
Isomorphism in Substituted Heterocyclic Analogues
Research by Swamy et al. (2013) on isomorphous structures of substituted heterocyclic analogues, including compounds similar to the specified chemical, contributes to understanding the rule of chlorine-methyl exchange in such compounds (Swamy et al., 2013).
Agonist and Antagonist Interactions at Receptors
Shim et al. (2002) examined the molecular interaction of antagonists structurally similar to this compound with the CB1 cannabinoid receptor, providing insights into receptor-ligand interactions (Shim et al., 2002).
Dipeptidyl Peptidase IV Inhibition
A study on dipeptidyl peptidase IV inhibitors for treating type 2 diabetes included compounds structurally related to the specified chemical, highlighting its potential therapeutic applications (Ammirati et al., 2009).
Imaging in Parkinson's Disease
Research on imaging of LRRK2 enzyme in Parkinson's disease using PET agents included synthesis of compounds structurally related to this compound, demonstrating its potential use in neurological imaging (Wang et al., 2017).
X-Ray Diffraction Studies of Related Compounds
Ullah and Altaf (2014) performed X-ray diffraction studies on structurally related compounds, offering insights into the structural characteristics and molecular interactions of such chemicals (Ullah & Altaf, 2014).
Properties
IUPAC Name |
[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-[2-(2-methoxyethoxy)pyridin-4-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O3/c1-15-3-4-17(21)14-18(15)23-7-9-24(10-8-23)20(25)16-5-6-22-19(13-16)27-12-11-26-2/h3-6,13-14H,7-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCGDPCHALPQJPM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=CC(=NC=C3)OCCOC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.